Cas no 65-45-2 (Salicylamide)

• Product Name: Salicylamide
• CAS No: 65-45-2
• MF: C₇H₇NO₂
• MW: 137.135981798172
• MDL: MFCD00007978
• CID: 33831
• PubChem ID: 5147
• Update Time: 2026-05-14

Salicylamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxybenzamide
• 2-Carbamoylphenol
• 2-hydroxy-benzamid
• 2-hydroxy-benzoicaciamide
• Acket
• Afko-Sal
• Algamon
• Algiamida
• Allevin
• Amid kyseliny salicylove
• Amidosal
• Amid-Sal
• Anamid
• Andasol
• Benesal
• Salicylamide
• 2-hydroxy-benzamide
• Benzamide,2-hydroxy
• hydroxybenzamide
• hydroxyphenylamide
• ortho-hydroxybenzamide
• SalaMide
• Salicylic acid amide
• o-Hydroxybenzamide
• Benzamide, 2-hydroxy-
• Morsarinas
• Flarpirina
• Raspberin
• Novecyl
• Dropsprin
• Urtosal
• Serramida
• Salipur
• Salamid
• Dolomide
• Salizell
• Salicim
• Panithal
• Salymid
• Saliamin
• Saliamid
• Eggosalil
• Oramid
• Salrin
• 2-Carboxamidophenol
• Benzamide, o-hydroxy-
• Salicilamide
• Salicylamidum
• Salicilamida
• Salizell (VAN)
• Benesal (VAN)
• Salicilamide [DCI

• MDL： MFCD00007978
• Inchi： 1S/C7H7NO2/c8-7(10)5-3-1-2-4-6(5)9/h1-4,9H,(H2,8,10)
• InChI Key： SKZKKFZAGNVIMN-UHFFFAOYSA-N
• SMILES： O([H])C1=C([H])C([H])=C([H])C([H])=C1C(N([H])[H])=O
• BRN： 742439

Computed Properties

• Exact Mass: 137.04800
• Monoisotopic Mass: 137.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White or micro pink crystalline powder. Slightly bitter
• Density: 1,175 g/cm3
• Melting Point: 140-144 °C (lit.)
• Boiling Point: 182°C/14mmHg(lit.)
• Flash Point: 181°C/14mm
• Refractive Index: 1.5323 (estimate)
• Solubility: methanol: 0.1 g/mL, clear
• Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
• Stability/Shelf Life: Stable. Light sensitive. Incompatible with strong bases, strong oxidizing agents.
• PSA: 63.32000
• LogP: 1.19140
• Solubility: Soluble in hot water, alcohol (methanol: 0.1 g/ml, clear), ether and chloroform, slightly soluble in cold water (<0.1 g/100 ml at 20 º C)
• Merck: 8328
• Sensitiveness: Sensitive to light
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Salicylamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：VN6475000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 orally in mice: 1.4 g/kg (Hart)
• Storage Condition：4°C, protect from light
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Salicylamide

Introduction to Salicylamide (CAS No: 65-45-2)

Salicylamide, a compound with the chemical formula C₇H₇NO₂ and a CAS number of 65-45-2, is a well-known organic molecule with significant applications in pharmaceuticals, chemical synthesis, and biological research. This compound, often referred to as salicylamide, has garnered considerable attention in recent years due to its versatile properties and emerging applications in various scientific fields.

The molecular structure of Salicylamide consists of a benzene ring substituted with a hydroxyl group and an amide functional group. This unique configuration imparts distinct chemical and biological properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds. The presence of both hydrophilic and lipophilic regions in its structure allows Salicylamide to interact effectively with both aqueous and organic environments, which is particularly useful in drug formulation and delivery systems.

In the realm of pharmaceuticals, Salicylamide has been extensively studied for its potential therapeutic benefits. Traditionally, it has been recognized for its anti-inflammatory and analgesic properties, which are similar to those of aspirin but with potentially different side effect profiles. Recent research has explored its role in the development of novel anti-inflammatory agents and has highlighted its efficacy in modulating immune responses. For instance, studies have demonstrated that Salicylamide can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating chronic inflammatory diseases.

Beyond its pharmaceutical applications, Salicylamide has found utility in chemical synthesis. Its amide group makes it a versatile building block for the creation of more complex molecules, including pharmaceutical intermediates and specialty chemicals. The compound's ability to undergo various chemical reactions, such as acylation and amidation, makes it an invaluable tool for synthetic chemists. Additionally, its stability under a range of conditions enhances its suitability for industrial-scale production processes.

Recent advancements in biotechnology have also opened new avenues for the use of Salicylamide. Researchers have been investigating its potential as a chiral auxiliary in asymmetric synthesis, where it can help achieve high enantioselectivity in the production of optically active compounds. This is particularly important in the pharmaceutical industry, where many drugs require specific enantiomeric purity for efficacy and safety. The ability of Salicylamide to facilitate such reactions underscores its importance as a synthetic intermediate.

The environmental impact of Salicylamide has also been a subject of interest. Studies have shown that it can degrade under certain environmental conditions, suggesting that it is not persistent in nature. This biodegradability is an important factor when considering its use in industrial applications, as it minimizes potential long-term ecological risks. Furthermore, research into the toxicological profile of Salicylamide has provided insights into its safety profile at various concentrations, which is crucial for determining appropriate handling procedures and regulatory guidelines.

In conclusion, Salicylamide (CAS No: 65-45-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique molecular structure and versatile chemical properties make it an indispensable tool in pharmaceutical development, chemical synthesis, and biotechnology. As research continues to uncover new uses for this compound, its significance is likely to grow further, contributing to advancements in medicine and industrial chemistry.